Cas no 1891319-91-7 (5-(2-Hydroxypropyl)-2-methylphenol)
5-(2-Hydroxypropyl)-2-methylphenol Chemical and Physical Properties
Names and Identifiers
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- 1891319-91-7
- 5-(2-hydroxypropyl)-2-methylphenol
- EN300-1798659
- 5-(2-Hydroxypropyl)-2-methylphenol
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- Inchi: 1S/C10H14O2/c1-7-3-4-9(5-8(2)11)6-10(7)12/h3-4,6,8,11-12H,5H2,1-2H3
- InChI Key: YQNCJWAOWQSTLK-UHFFFAOYSA-N
- SMILES: OC(C)CC1C=CC(C)=C(C=1)O
Computed Properties
- Exact Mass: 166.099379685g/mol
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.5Ų
5-(2-Hydroxypropyl)-2-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1798659-1g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 1g |
$1442.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-5g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 5g |
$4184.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-10g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 10g |
$6205.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-0.05g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 0.05g |
$1212.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-0.1g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 0.1g |
$1269.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-0.25g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 0.25g |
$1328.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-0.5g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 0.5g |
$1385.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-1.0g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 1g |
$1442.0 | 2023-06-02 | ||
| Enamine | EN300-1798659-2.5g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 2.5g |
$2828.0 | 2023-09-19 | ||
| Enamine | EN300-1798659-5.0g |
5-(2-hydroxypropyl)-2-methylphenol |
1891319-91-7 | 5g |
$4184.0 | 2023-06-02 |
5-(2-Hydroxypropyl)-2-methylphenol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5-(2-Hydroxypropyl)-2-methylphenol
Recent Advances in the Study of 5-(2-Hydroxypropyl)-2-methylphenol (CAS: 1891319-91-7)
5-(2-Hydroxypropyl)-2-methylphenol (CAS: 1891319-91-7) is a phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and potential therapeutic benefits. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its utility in the development of novel anti-inflammatory and antimicrobial agents, leveraging its phenolic structure to enhance bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(2-Hydroxypropyl)-2-methylphenol exhibited potent inhibitory effects against specific bacterial strains, suggesting its potential as a scaffold for new antibiotics.
In addition to its antimicrobial properties, recent research has highlighted the compound's potential in oncology. A preclinical study conducted by a team at the University of Cambridge revealed that 5-(2-Hydroxypropyl)-2-methylphenol could modulate key signaling pathways involved in cancer cell proliferation. The study, published in Cancer Research, reported that the compound induced apoptosis in certain cancer cell lines, raising hopes for its use in targeted cancer therapies. However, further in vivo studies are required to validate these findings and assess its safety profile.
Another promising avenue of research involves the compound's application in neurodegenerative diseases. A 2024 study in Neuropharmacology investigated the neuroprotective effects of 5-(2-Hydroxypropyl)-2-methylphenol in models of Alzheimer's disease. The results indicated that the compound could reduce oxidative stress and amyloid-beta aggregation, two hallmark features of the disease. These findings suggest that it may hold promise as a therapeutic agent for neurodegenerative disorders, though clinical trials are needed to confirm its efficacy.
Despite these advancements, challenges remain in the practical application of 5-(2-Hydroxypropyl)-2-methylphenol. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Recent efforts have focused on optimizing the compound's chemical structure to improve its pharmacokinetic properties. For example, a 2023 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of water-soluble analogs with enhanced stability and reduced side effects.
In conclusion, 5-(2-Hydroxypropyl)-2-methylphenol (CAS: 1891319-91-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its potential applications span antimicrobial, anticancer, and neuroprotective therapies, making it a subject of intense scientific interest. However, the transition from bench to bedside will require rigorous validation through additional preclinical and clinical studies. Future research should focus on addressing the current limitations and exploring novel derivatives to unlock its full therapeutic potential.
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